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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B3422390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of phenyl glycidyl ether (PGE). The information presented herein is crucial for

professionals in research, chemical engineering, and pharmaceutical development, where a

thorough understanding of the energetic and phase behavior of this compound is essential for

process design, safety analysis, and reaction modeling. This document summarizes key

quantitative data in structured tables, details the experimental methodologies used for their

determination, and provides a visual representation of the relationships between fundamental

thermodynamic properties.

Core Thermodynamic and Physical Properties
Phenyl glycidyl ether (CAS No: 122-60-1; Formula: C₉H₁₀O₂) is a colorless liquid at room

temperature.[1] A summary of its fundamental physical and thermodynamic properties is

provided in the tables below. This data has been compiled from critically evaluated sources to

ensure accuracy and reliability.

Table 1: General Physicochemical Properties of Phenyl
Glycidyl Ether
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Property Value Source

Molecular Weight 150.1745 g/mol NIST WebBook[2]

Melting Point 3.5 °C (276.65 K) NIST WebBook

Normal Boiling Point 245 °C (518.15 K) NIST WebBook

Vapor Pressure
0.01 mmHg at 20 °C (293.15

K)
CAMEO Chemicals[3]

Table 2: Standard Molar Thermodynamic Properties of
Phenyl Glycidyl Ether (Liquid Phase) at 298.15 K and 0.1
MPa

Property Symbol Value (kJ/mol) Source

Enthalpy of

Combustion
ΔcH°liquid -4556.7 ± 1.1 NIST WebBook

Enthalpy of Formation ΔfH°liquid -163.4 ± 1.2 NIST WebBook

Table 3: Molar Heat Capacity of Phenyl Glycidyl Ether
(Liquid Phase) at Constant Pressure

Temperature (K) Heat Capacity (J/mol·K) Source

298.15 243.3 ± 0.5 NIST WebBook

300 244.2 NIST WebBook

310 248.6 NIST WebBook

320 253.1 NIST WebBook

330 257.5 NIST WebBook

Experimental Protocols for Thermodynamic
Property Determination
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The accurate determination of thermodynamic properties is paramount for the reliable

application of this data. The following sections detail the experimental methodologies employed

in the cited literature for measuring the key thermodynamic parameters of phenyl glycidyl
ether.

Enthalpy of Combustion
The standard enthalpy of combustion of liquid phenyl glycidyl ether was determined using a

static-bomb calorimeter.

Experimental Workflow:

Fundamental Properties

Derived Property

Enthalpy (H)
Total heat content

Gibbs Free Energy (G)
Spontaneity of a process

ΔG = ΔH - TΔS

Entropy (S)
Measure of disorder

 

Temperature (T)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3422390#phenyl-glycidyl-ether-thermodynamic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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